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Compound of Interest

Compound Name: Bis(2-ethylhexyl) glutarate

CAS No.: 21302-20-5

Cat. No.: B1594760

Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals, providing in-depth information on the molecular properties,

synthesis, analysis, and applications of Bis(2-ethylhexyl) glutarate.

Core Molecular Identity
Bis(2-ethylhexyl) glutarate, also known by its IUPAC name bis(2-ethylhexyl) pentanedioate, is

a diester of glutaric acid and 2-ethylhexanol.[1] It belongs to a class of organic compounds

utilized for their plasticizing and solvent properties.[1] Understanding its fundamental molecular

characteristics is the first step in leveraging its potential in research and formulation.

Chemical Formula and Molecular Weight
The precise molecular identity of a compound is critical for stoichiometric calculations in

synthesis, quantitative analysis, and formulation development.

Chemical Formula: C₂₁H₄₀O₄[2]

Molecular Weight (Average): 356.5 g/mol [1][2]
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Monoisotopic Mass: 356.29265975 Da[2]

The distinction between average molecular weight and monoisotopic mass is crucial for high-

resolution analytical techniques. While average molecular weight is used for bulk chemical

calculations, monoisotopic mass (calculated using the mass of the most abundant isotopes of

each element) is essential for accurate mass spectrometry.

Structural Representation
The compound's structure consists of a central five-carbon glutarate backbone with two

branched 2-ethylhexyl ester groups attached at either end.[1] This branched, aliphatic structure

is key to its physical properties, such as its low water solubility and high boiling point.[1]

Caption: Simplified molecular connectivity of Bis(2-ethylhexyl) glutarate.

Physicochemical and Analytical Characterization
A thorough understanding of a compound's physical properties and spectral data is essential

for its practical application, purification, and identification. Bis(2-ethylhexyl) glutarate is a

colorless to light yellow liquid at room temperature.[1]

Key Physical Properties
The following table summarizes the key physicochemical properties of Bis(2-ethylhexyl)
glutarate, which dictate its behavior as a solvent, plasticizer, and potential formulation

excipient.

Property Value Source

CAS Number 21302-20-5 [1][2]

Appearance Colorless to light yellow liquid [1]

Water Solubility
Very low (< 0.001 g/L);

essentially insoluble
[1]

Organic Solvent Solubility
Moderately soluble in common

organic solvents
[1]
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Causality Insight: The two long, branched alkyl chains (2-ethylhexyl groups) impart a significant

hydrophobic character to the molecule, leading to its extremely low water solubility.[1] This

property is advantageous in applications requiring resistance to aqueous environments, such

as in coatings or certain drug delivery systems designed to protect a payload from hydrolysis.

Analytical Methods
Confirming the identity and purity of Bis(2-ethylhexyl) glutarate is paramount. Mass

spectrometry is a primary analytical tool.

Gas Chromatography-Mass Spectrometry (GC-MS): Under electron ionization, the molecular

ion peak is observed at a mass-to-charge ratio (m/z) of 356. The most prominent

fragmentation involves the loss of a 2-ethylhexyl radical, resulting in a characteristic base

peak at m/z 115.[1] This predictable fragmentation pattern is a reliable indicator for structural

confirmation.

High-Performance Liquid Chromatography (HPLC): HPLC methods, often coupled with a

Diode-Array Detector (DAD), can be developed for quantification.[3] A typical setup might

use a C18 reverse-phase column with an acetonitrile/water mobile phase.[3]

Synthesis and Purification Workflow
For researchers requiring a custom synthesis or a deeper understanding of the material's

origin, the standard procedure is a Fischer esterification reaction.

Synthetic Pathway: Fischer Esterification
The synthesis typically involves the acid-catalyzed reaction between glutaric acid and 2-

ethylhexanol.[1] The reaction is driven to completion by removing the water byproduct, often

through azeotropic distillation using a Dean-Stark apparatus.

Glutaric Acid +
2-Ethylhexanol (excess)

Acid Catalyst
(e.g., H₂SO₄)

 add Reflux with
Water Removal

Quench & Wash
(e.g., NaHCO₃, brine)

 cool Purification
(e.g., Vacuum Distillation

or Chromatography)

Pure Bis(2-ethylhexyl)
glutarate
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Click to download full resolution via product page

Caption: General workflow for the synthesis of Bis(2-ethylhexyl) glutarate.

Protocol: Laboratory-Scale Synthesis
This protocol outlines a representative procedure for the synthesis of Bis(2-ethylhexyl)
glutarate.

Self-Validating System: The success of this protocol is validated at each stage. The removal of

water confirms reaction progression. The pH of the aqueous washes confirms the removal of

the acid catalyst. Finally, analytical characterization (e.g., GC-MS, NMR) of the final product

confirms its identity and purity.

Materials:

Glutaric acid

2-Ethylhexanol (2.2 molar equivalents)

Concentrated sulfuric acid (catalytic amount)

Toluene (for azeotropic water removal)

Saturated sodium bicarbonate solution

Saturated sodium chloride (brine) solution

Anhydrous magnesium sulfate

Methodology:

Setup: Assemble a round-bottom flask with a Dean-Stark trap and a reflux condenser.

Charging Reactants: To the flask, add glutaric acid, 2-ethylhexanol, and toluene.

Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.
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Reaction: Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an

azeotrope with toluene, providing a visual indicator of the reaction's progress. Continue

reflux until no more water is collected.

Experimental Rationale: Using an excess of 2-ethylhexanol and actively removing the

water byproduct shifts the reaction equilibrium towards the product side, maximizing the

yield as per Le Châtelier's principle.

Work-up: Cool the reaction mixture. Transfer it to a separatory funnel and wash sequentially

with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Drying & Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by vacuum distillation to yield the final, high-

purity Bis(2-ethylhexyl) glutarate.

Applications in Scientific Research & Development
While widely used as a plasticizer in industrial applications, Bis(2-ethylhexyl) glutarate is also

being explored in more technical fields, including drug delivery.[1]

Role as a Pharmaceutical Excipient
For drug development professionals, the compound's properties make it a candidate for

formulation studies.

Solubility Enhancement: Its lipophilic nature and solvent properties can be investigated to

improve the solubility and dissolution of poorly water-soluble active pharmaceutical

ingredients (APIs).[1] It has been studied as a component in solid dispersions to enhance the

oral bioavailability of drugs like fenofibrate.[1]

Drug Delivery Systems: As a non-volatile, oily liquid, it can serve as a lipidic carrier in self-

emulsifying drug delivery systems (SEDDS) or as a plasticizer in polymer-based controlled-

release formulations.
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Causality Insight: The ability of Bis(2-ethylhexyl) glutarate to enhance drug absorption is

linked to its potential to increase the solubility of the drug in the gastrointestinal tract.[1] By

keeping a poorly soluble drug in a dissolved state for a longer period, it increases the

concentration gradient across the intestinal membrane, thereby facilitating passive diffusion

and absorption.

Safety and Handling
According to aggregated GHS data, Bis(2-ethylhexyl) glutarate is not classified as a

hazardous substance.[2] However, standard laboratory safety practices should always be

followed.

Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Wear

appropriate personal protective equipment (PPE), including gloves and safety glasses.[4][5]

Storage: Store in a cool, dry place in a tightly sealed container, away from strong oxidizing

agents.[4]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Sources

1. Buy Bis(2-ethylhexyl) glutarate | 21302-20-5 [smolecule.com]

2. Bis(2-ethylhexyl) glutarate | C21H40O4 | CID 89482 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. hitachi-hightech.com [hitachi-hightech.com]

4. fishersci.com [fishersci.com]

5. nj.gov [nj.gov]

To cite this document: BenchChem. [An In-Depth Technical Guide to Bis(2-ethylhexyl)
glutarate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594760/docs#an-in-depth-technical-guide-to-bis-2-
ethylhexyl-glutarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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